Cas no 501911-22-4 (3-(6-Chloro-2,3-dihydro-2-methyl-3-oxobenzob1,4oxazin-4-yl)propanoic acid)

• Product Name: 3-(6-Chloro-2,3-dihydro-2-methyl-3-oxobenzob1,4oxazin-4-yl)propanoic acid
• CAS No: 501911-22-4
• MF: C₁₂H₁₂ClNO₄
• MW: 269.680982589722
• CID: 5040544
• Update Time: 2025-07-18

3-(6-Chloro-2,3-dihydro-2-methyl-3-oxobenzob1,4oxazin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloro-2-methyl-3-oxo-1,4-benzoxazin-4-yl)propanoic acid
• 3-(6-Chloro-2,3-dihydro-2-methyl-3-oxobenzo[b][1,4]oxazin-4-yl)propanoic acid
• 3-(6-Chloro-2,3-dihydro-2-methyl-3-oxobenzob1,4oxazin-4-yl)propanoic acid

• Inchi： 1S/C12H12ClNO4/c1-7-12(17)14(5-4-11(15)16)9-6-8(13)2-3-10(9)18-7/h2-3,6-7H,4-5H2,1H3,(H,15,16)
• InChI Key： KZWUIDFHHBPVTB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C(C(C)O2)=O)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8

Additional information on 3-(6-Chloro-2,3-dihydro-2-methyl-3-oxobenzob1,4oxazin-4-yl)propanoic acid

Research Briefing on 3-(6-Chloro-2,3-dihydro-2-methyl-3-oxobenzob1,4oxazin-4-yl)propanoic acid (CAS: 501911-22-4)

3-(6-Chloro-2,3-dihydro-2-methyl-3-oxobenzob1,4oxazin-4-yl)propanoic acid (CAS: 501911-22-4) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This benzoxazine derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications, particularly in the fields of anti-inflammatory and antimicrobial research. The compound's molecular structure, characterized by a chloro-substituted benzoxazine ring and a propanoic acid side chain, contributes to its biological activity and pharmacological properties.

Recent studies have focused on elucidating the mechanism of action of 3-(6-Chloro-2,3-dihydro-2-methyl-3-oxobenzob1,4oxazin-4-yl)propanoic acid, particularly its interaction with key enzymes and receptors involved in inflammatory pathways. In vitro and in vivo experiments have demonstrated its ability to modulate the activity of cyclooxygenase (COX) enzymes, which are critical in the biosynthesis of prostaglandins. These findings suggest that the compound may serve as a lead structure for the development of novel non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

In addition to its anti-inflammatory properties, 3-(6-Chloro-2,3-dihydro-2-methyl-3-oxobenzob1,4oxazin-4-yl)propanoic acid has shown promising antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. Research indicates that the compound disrupts bacterial cell wall synthesis by inhibiting key enzymes involved in peptidoglycan formation. This dual functionality—anti-inflammatory and antimicrobial—positions the compound as a versatile candidate for multifunctional therapeutic agents, particularly in the treatment of infections accompanied by inflammatory responses.

The synthesis and optimization of 3-(6-Chloro-2,3-dihydro-2-methyl-3-oxobenzob1,4oxazin-4-yl)propanoic acid have also been a focus of recent research. Advances in green chemistry methodologies have enabled more efficient and environmentally friendly synthetic routes, improving yield and purity while reducing waste. These developments are critical for scaling up production and facilitating further preclinical and clinical studies. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's bioavailability and metabolic stability, addressing some of the challenges associated with its pharmacokinetic profile.

Despite these promising findings, challenges remain in the development of 3-(6-Chloro-2,3-dihydro-2-methyl-3-oxobenzob1,4oxazin-4-yl)propanoic acid as a therapeutic agent. Issues such as solubility, tissue distribution, and potential off-target effects need to be thoroughly investigated in future studies. However, the compound's unique pharmacological profile and the growing body of research supporting its therapeutic potential make it a compelling subject for continued investigation. As researchers delve deeper into its mechanisms and applications, 3-(6-Chloro-2,3-dihydro-2-methyl-3-oxobenzob1,4oxazin-4-yl)propanoic acid may emerge as a key player in the next generation of multifunctional pharmaceuticals.